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Compound of Interest

Compound Name: 6-Chloro-2-methylnicotinic acid

Cat. No.: B592625 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical reagents. This guide provides essential,

immediate safety and logistical information for the handling of 6-Chloro-2-methylnicotinic
acid, including personal protective equipment (PPE) recommendations, operational

procedures, and disposal plans.

Hazard Identification and Classification
6-Chloro-2-methylnicotinic acid and its analogs are classified as irritants. The primary

hazards associated with this compound are:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][3]

It is crucial to handle this compound with care to avoid exposure.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 6-Chloro-2-
methylnicotinic acid to minimize exposure and ensure personal safety.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety

Goggles/Glasses

Conforming to EN166

(EU) or OSHA's 29

CFR 1910.133 (US)

regulations.[4]

Protects against

splashes and dust

particles that can

cause serious eye

irritation.[5][6]

Face Shield

Recommended when

there is a high risk of

splashing.[5][6]

Provides full-face

protection from

splashes.

Skin Protection
Chemical-Resistant

Gloves

Nitrile or butyl rubber

gloves are

recommended.[6]

Prevents skin contact

and subsequent

irritation.[5]

Lab Coat/Chemical-

Resistant Suit

Wear a lab coat or a

chemical-resistant suit

(e.g., made of PVC or

neoprene).[5][6]

Protects the body and

personal clothing from

contamination.

Respiratory Protection Respirator

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator with a

particulate filter is

required if dust is

generated or if

working in a poorly

ventilated area.[7]

Prevents inhalation of

dust which can cause

respiratory tract

irritation.

Operational and Handling Plan
Adherence to a strict operational protocol is essential for the safe handling of 6-Chloro-2-
methylnicotinic acid.

1. Engineering Controls:
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Ventilation: Always handle this compound in a well-ventilated area.[4][5] The use of a fume

hood is strongly recommended to control exposure to dust and vapors.[5]

Eyewash Stations and Safety Showers: Ensure that emergency eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[4][5]

2. Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[3][4][8]

Avoid breathing dust.[3][4]

Wash hands and any exposed skin thoroughly after handling.[2][3][4]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[3]

Keep the container tightly closed when not in use.[4]

3. Storage:

Store in a dry, cool, and well-ventilated place.[3][4][8]

Store locked up.[4]

Keep away from incompatible materials such as strong oxidizing agents.[4]

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures immediately.
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Emergency Situation First Aid / Spill Response

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][4][7][9]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. If skin irritation

occurs, get medical advice/attention.[4][7][9]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[4][7][9]

Ingestion
Rinse mouth. Do NOT induce vomiting.

Immediately call a poison center or doctor.[10]

Spill

Evacuate the area. Wear appropriate PPE.

Sweep up the solid material, avoiding dust

generation, and place it in a suitable, closed

container for disposal.[4][8] Do not let the

product enter drains.[1][9]

Disposal Plan
Proper disposal of 6-Chloro-2-methylnicotinic acid and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of the contents/container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[2][4]

Contaminated Packaging: Empty containers should be disposed of as unused product. Do

not reuse empty containers.

Workflow for Handling 6-Chloro-2-methylnicotinic
Acid
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Workflow for Handling 6-Chloro-2-methylnicotinic Acid
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Caption: Logical workflow for the safe handling of 6-Chloro-2-methylnicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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